![molecular formula C13H17FN2O2 B6286924 (4-Fluoro-2-methoxyphenyl)(4-methylpiperazin-1-yl)methanone CAS No. 2624417-91-8](/img/structure/B6286924.png)
(4-Fluoro-2-methoxyphenyl)(4-methylpiperazin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(4-Fluoro-2-methoxyphenyl)(4-methylpiperazin-1-yl)methanone” is a chemical compound with the CAS Number: 2624417-91-8 . It has a molecular weight of 252.29 . The IUPAC name for this compound is (4-fluoro-2-methoxyphenyl) (4-methylpiperazin-1-yl)methanone .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H17FN2O2/c1-15-5-7-16(8-6-15)13(17)11-4-3-10(14)9-12(11)18-2/h3-4,9H,5-8H2,1-2H3 . This code provides a specific textual representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound is a solid . More detailed physical and chemical properties are not available in the current resources.Scientific Research Applications
4-FMPPM has been used in a variety of scientific research applications, including the study of protein-protein interactions, protein kinase and phosphatase inhibition, and the study of cellular signaling pathways. It has been used in studies to investigate the effects of drugs and other compounds on the activity of various proteins and enzymes. In addition, 4-FMPPM has been used to study the biochemical and physiological effects of various compounds on cells.
Mechanism of Action
Biochemical Pathways
Without knowledge of the compound’s primary target, it’s challenging to determine the exact biochemical pathways it affects
Result of Action
The molecular and cellular effects of (4-Fluoro-2-methoxyphenyl)(4-methylpiperazin-1-yl)methanone’s action are currently unknown . Understanding these effects requires knowledge of the compound’s primary target and mode of action.
Action Environment
Environmental factors can significantly influence a compound’s action, efficacy, and stability. Factors such as temperature, pH, and the presence of other molecules can impact the compound’s conformation and, consequently, its interaction with its target . .
Advantages and Limitations for Lab Experiments
The advantages of using 4-FMPPM in laboratory experiments are that it is relatively inexpensive, easy to synthesize, and has a wide range of biochemical and physiological effects. In addition, 4-FMPPM can be used to study the effects of drugs and other compounds on the activity of various proteins and enzymes. However, there are some limitations to using 4-FMPPM in laboratory experiments. For example, it is not yet known how 4-FMPPM interacts with other molecules in the cell, and the mechanism of action is not yet fully understood.
Future Directions
There are a number of potential future directions for 4-FMPPM research. These include further investigation into the mechanism of action of 4-FMPPM, as well as the development of new methods for synthesizing and purifying 4-FMPPM. Additionally, further research into the biochemical and physiological effects of 4-FMPPM, as well as its potential applications in drug discovery and development, could be beneficial. Finally, further research into the potential side effects of 4-FMPPM could be beneficial, as well as the development of new methods for using 4-FMPPM in laboratory experiments.
Synthesis Methods
4-FMPPM is synthesized through a four-step process. The first step involves the reaction of 4-fluorophenylacetonitrile with 4-methylpiperazine to form 4-fluoro-2-methoxyphenyl)(4-methylpiperazin-1-yl)methanone. The second step involves the reaction of 4-FMPPM with trimethylsilyl chloride, followed by the reaction with potassium tert-butoxide, to form the desired product. The third step involves the reaction of 4-FMPPM with anhydrous hydrogen fluoride, followed by the reaction with potassium tert-butoxide, to form the desired product. The fourth step involves the reaction of 4-FMPPM with anhydrous ammonia, followed by the reaction with potassium tert-butoxide, to form the desired product.
Safety and Hazards
properties
IUPAC Name |
(4-fluoro-2-methoxyphenyl)-(4-methylpiperazin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17FN2O2/c1-15-5-7-16(8-6-15)13(17)11-4-3-10(14)9-12(11)18-2/h3-4,9H,5-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DXABPEMDKIKZCU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(=O)C2=C(C=C(C=C2)F)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17FN2O2 |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.28 g/mol |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.